Cas no 57444-60-7 (Benz[e]azulen-3(3aH)-one,4,6a,7,8,9,10,10a,10b-octahydro-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(1-methylethenyl)-,(3aR,6aS,7R,8R,10R,10aR,10bS)-)

• Product Name: Benz[e]azulen-3(3aH)-one,4,6a,7,8,9,10,10a,10b-octahydro-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(1-methylethenyl)-,(3aR,6aS,7R,8R,10R,10aR,10bS)-
• CAS No: 57444-60-7
• MF: C₂₀H₂₈O₆
• MW: 364.432726860046
• CID: 367975
• PubChem ID: 162824
• Update Time: 2025-04-19

Benz[e]azulen-3(3aH)-one,4,6a,7,8,9,10,10a,10b-octahydro-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(1-methylethenyl)-,(3aR,6aS,7R,8R,10R,10aR,10bS)- Chemical and Physical Properties

Names and Identifiers

• Benz[e]azulen-3(3aH)-one,4,6a,7,8,9,10,10a,10b-octahydro-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(1-methylethenyl)-,(3aR,6aS,7R,8R,10R,10aR,10bS)-
• (3aR,6aS,7R,8R,10R,10aR,10bS)-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-prop-1-en-2-yl-4,6a,7,9,10,10b-hexahydrobenzo[e]azulen-3-one
• Benz[e]azulen-3(3aH)-one,4,6a,7,8,9,10,10a,10b-octahydro-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(1-methyle
• resiniferonol
• DTXSID10972921
• 57444-60-7
• (3aR,6aS,7R,8R,10R,10aR,10bS)-4,6a,7,8,9,10,10a,10b-Octahydro-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(1-methylethenyl)benz[e]azulen-3(3aH)-one
• C09178
• ZC2Z84XZ8S
• CHEMBL521374
• 3a,7,8,10a-Tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(prop-1-en-2-yl)-4,6a,7,8,9,10,10a,10b-octahydrobenzo[e]azulen-3(3aH)-one
• Benz(e)azulen-3(3aH)-one, 4,6a,7,8,9,10,10a,10b-octahydro-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(1-methylethenyl)-, (3aR-(3aalpha,6aalpha,7beta,8beta,10beta,10abeta,10bbeta))-
• Benz[e]azulen-3(3aH)-one, 4,6a,7,8,9,10,10a,10b-octahydro-3a,7,8,10a-tetrahydroxy-5-(hydroxymethyl)-2,10-dimethyl-8-(1-methylethenyl)-, (3aR,6aS,7R,8R,10R,10aR,10bS)-
• CHEBI:8810
• Q27108152

• Inchi： 1S/C20H28O6/c1-10(2)18(24)7-12(4)20(26)14(17(18)23)6-13(9-21)8-19(25)15(20)5-11(3)16(19)22/h5-6,12,14-15,17,21,23-26H,1,7-9H2,2-4H3/t12-,14+,15-,17-,18-,19-,20-/m1/s1
• InChI Key： XJOIANWCBZYENR-IXUTXISSSA-N
• SMILES： O[C@]12[C@H](C)C[C@@](C(=C)C)([C@@H]([C@@H]1C=C(CO)C[C@@]1(C(C(C)=C[C@@H]21)=O)O)O)O

Computed Properties

• Exact Mass: 364.18864
• Monoisotopic Mass: 364.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.352
• Boiling Point: 559.4°Cat760mmHg
• Flash Point: 306.2°C
• Refractive Index: 1.623
• PSA: 118.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids